Cas no 3245-11-2 (1-Pyrenethiol)

1-Pyrenethiol structure
Product name:1-Pyrenethiol
CAS No:3245-11-2
MF:C16H10S
MW:234.315602779388
CID:1451125
1-Pyrenethiol Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrenethiol
- pyrene-1-thiol
-
- Inchi: 1S/C16H10S/c17-14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9,17H
- InChI Key: ZLJXXSDJRKUBQX-UHFFFAOYSA-N
- SMILES: C1(S)=C2C3=C4C(C=C2)=CC=CC4=CC=C3C=C1
Computed Properties
- Exact Mass: 234.0504
Experimental Properties
- Density: 1.342±0.06 g/cm3(Predicted)
- Boiling Point: 429.3±14.0 °C(Predicted)
- PSA: 0
- pka: 6?+-.0.30(Predicted)
1-Pyrenethiol Related Literature
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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